

Comparative Efficacy of Antiarrhythmic Drugs

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Ethacizine hydrochloride

CAS No.: 57530-40-2

Cat. No.: S1933674

Get Quote

The table below summarizes quantitative data from key clinical studies comparing the efficacy of Ethacizine with other antiarrhythmic agents.

Drug Name	Drug Class	Study Design & Duration	Patient Population	Key Efficacy Findings	Reported Side Effects
Ethacizine	Class Ic (Phenothiazine) [1] [2]	Double-blind, randomized, cross-over trial [3]; Short-term therapy (7±3 days) [1]	82 pts with VPBs; 33 pts with high-grade ventricular arrhythmias [3] [1]	-94% suppression of ventricular couplets; -96% suppression of VT runs; - Reduced 24-hour VPB count from 17,263 to 3,458 (<0.001) [1]	Well tolerated; significant increase in PQ & QRS intervals; transient dizziness or visual disturbance [1] [4]
Allapinin	Not Specified	Double-blind, randomized, cross-over trial [3]	33 pts with high-grade ventricular arrhythmias [3]	Established antiarrhythmic efficacy (specific data not detailed in abstract) [3]	Safety profile analyzed (specific data not detailed) [3]

Drug Name	Drug Class	Study Design & Duration	Patient Population	Key Efficacy Findings	Reported Side Effects
Mexiletine (Mexitil)	Class Ib	Double-blind, randomized, cross-over trial [3]	33 pts with high-grade ventricular arrhythmias [3]	Established antiarrhythmic efficacy (specific data not detailed in abstract) [3]	Safety profile analyzed (specific data not detailed) [3]
Moricizine (Ethmozine)	Class I	Placebo-controlled, single-blind trials [5]	Pts with benign or potentially lethal ventricular arrhythmias [5]	-85% of pts achieved >75% VPC reduction; -95% decrease in mean VPC frequency [5]	Mild side effects; nausea (11%), dizziness (9%); proarrhythmic rate (2%) [5]

Detailed Experimental Protocols

Here are the methodologies from the key clinical trials cited in the tables.

1. Ethacizine Efficacy and Safety Trial (1986)

- **Objective:** To test the antiarrhythmic efficacy and safety of Ethacizine in patients with ventricular rhythm disturbances [1].
- **Protocol:**
 - **Design:** Clinical trial involving 82 patients [1].
 - **Acute Testing:** Patients were given single doses of 50 mg, 100 mg, and 150 mg of Ethacizine [1].
 - **Maintenance Therapy:** Patients received short-term therapy of 150 to 300 mg per day (mean 183 ± 46 mg/day) for 3 to 14 days (mean 7 ± 3 days) [1].
 - **Assessment Method:** Antiarrhythmic effect was assessed via **ambulatory ECG monitoring**. The total number of ventricular premature beats (VPBs), couplets, and ventricular tachycardia (VT) runs were recorded and compared against a placebo baseline [1].
 - **Pharmacokinetics:** Blood plasma concentration was measured, with peak concentration observed at 110-120 minutes [1].

2. Comparative Antiarrhythmic Study (1988)


- **Objective:** To analyze the antiarrhythmic activity of Allapinin and Ethacizine in comparison with Mexitil [3].
- **Protocol:**
 - **Design:** A **double-blind, randomized, cross-over study** [3].
 - **Patients:** 33 patients with high-grade ventricular arrhythmias (Lown class B), including some with paroxysmal ventricular tachycardia [3].
 - **Intervention:** Patients received Allapinin, Ethacizine, and Mexitil in a cross-over manner [3].
 - **Assessment:** The study aimed to establish and compare the group antiarrhythmic efficacy and safety of each drug, as well as their selective efficacy [3].

3. Intravenous Ethacizine Administration (1988)

- **Objective:** To evaluate the clinical effectiveness of different methods of intravenous Ethacizine administration [6].
- **Protocol:**
 - **Jet Injection:** 50 mg administered at 10 mg/min [6].
 - **Drip Infusion:** Administered at a rate of 1.7 mg/min [6].
 - **Patients:** Included those with ventricular extrasystoles, supraventricular and ventricular tachycardia, atrial fibrillation, and acute myocardial infarction [6].
 - **Assessment:** Effectiveness was determined by the termination of arrhythmic episodes [6].


Mechanism of Action and Clinical Workflow

The following diagram illustrates the cellular targets and effects of Class Ic antiarrhythmic drugs like Ethacizine, based on the described mechanisms [1] [7] [8].



[Click to download full resolution via product page](#)

The clinical decision-making process for using Ethacizine in ventricular arrhythmias, as derived from the trial protocols [1] [4], can be visualized as follows:



Outcome: Arrhythmia
Suppression & Symptom Control

Click to download full resolution via product page

Key Insights and Evidence Gaps

- **Established Efficacy:** The data confirms Ethacizine's **potent efficacy** in suppressing ventricular arrhythmias, with a favorable short-term safety profile in patients without severe structural heart disease [1] [4].
- **Ongoing Research:** Recent studies (2024-2025) are exploring its use in atrial fibrillation, including a "pill-in-the-pocket" approach, suggesting an expanding clinical application [8].
- **Evidence Limitations:** A notable gap is the lack of large-scale, long-term outcome studies comparing Ethacizine head-to-head with contemporary Class Ic drugs like flecainide and propafenone. The most robust comparative efficacy data comes from older Soviet-era studies [3].

Need Custom Synthesis?

Email: info@smolecule.com or [Request Quote Online](#).

References

1. Ethacizin: a new efficacious Soviet antiarrhythmic drug of ... [pubmed.ncbi.nlm.nih.gov]
2. : Uses, Interactions, Mechanism of Action | DrugBank Online Ethacizine [go.drugbank.com]
3. [Study of the comparative anti-arrhythmic effectiveness of allapinin...] [pubmed.ncbi.nlm.nih.gov]
4. Clinical efficiency and safety of ethacizine in patients with ... [ucardioj.com.ua]
5. Efficacy and tolerance of Ethmozine (moricizine HCl) in ... [pubmed.ncbi.nlm.nih.gov]
6. [Clinical effectiveness of ethacizine in various methods of ... [pubmed.ncbi.nlm.nih.gov]
7. Integrated network pharmacology, molecular docking and ... [nature.com]

8. Rationale and design of the study "Ethacizine Evaluation ... [camm-journal.com]

To cite this document: Smolecule. [Comparative Efficacy of Antiarrhythmic Drugs]. Smolecule, [2026]. [Online PDF]. Available at: [<https://www.smolecule.com/products/b1933674#ethacizine-clinical-trial-validation-results>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States
Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com